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Compound of Interest

(1,2,2-
Compound Name: )
Trichlorocyclopropyl)benzene

cat. No.: B3329976

Technical Support Center: (1,2,2-
Trichlorocyclopropyl)benzene

Disclaimer: Specific experimental and safety data for (1,2,2-Trichlorocyclopropyl)benzene
(CAS No. 65322-28-3) is limited in publicly available literature. The information provided herein
Is based on the chemical's structure, data from analogous compounds, and general principles
of laboratory safety and organic synthesis. Researchers should always conduct a thorough risk
assessment before handling this compound and consult with their institution's environmental
health and safety department.

Frequently Asked Questions (FAQS)
Q1: What is (1,2,2-Trichlorocyclopropyl)benzene?

Al: (1,2,2-Trichlorocyclopropyl)benzene is a halogenated aromatic hydrocarbon with the
chemical formula CoH-Cls.[1] Its structure consists of a benzene ring attached to a
cyclopropane ring which is substituted with three chlorine atoms.

Q2: What are the primary hazards associated with (1,2,2-Trichlorocyclopropyl)benzene?

A2: While specific toxicity data is unavailable, based on its structure, the primary hazards are
expected to be:
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Skin and eye irritation: Similar to other chlorinated organic compounds.

Respiratory tract irritation: If inhaled as a dust or vapor.

Toxicity: Halogenated hydrocarbons and benzene derivatives can have toxic effects.
Benzene itself is a known carcinogen.[2]

Flammability: The related compound, phenylcyclopropane, is a flammable liquid.[3]
Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: At a minimum, users should wear a lab coat, chemical-resistant gloves (e.g., nitrile or
neoprene), and chemical safety goggles. All handling of the solid or solutions should be done in
a certified chemical fume hood to avoid inhalation of dust or vapors.

Q4: How should I store (1,2,2-Trichlorocyclopropyl)benzene?

A4: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents.

Q5: How do | dispose of waste containing (1,2,2-Trichlorocyclopropyl)benzene?

A5: As a halogenated organic compound, it should be disposed of as hazardous waste.[4][5][6]
[7] Collect waste in a designated, labeled container for halogenated organic waste, separate
from non-halogenated waste.[4][5][6][7] Follow all local, state, and federal regulations for
hazardous waste disposal.

Physical and Chemical Properties

Specific experimental data for the physical and chemical properties of (1,2,2-
Trichlorocyclopropyl)benzene are not readily available.[1] The following table summarizes
the available information and provides estimates for related compounds for reference.
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(1,2,2- 1-Chloro-2-
] Phenylcyclopropan
Property Trichlorocycloprop cyclopropylbenzen
e (for reference)

yl)benzene e (for reference)
CAS Number 65322-28-3[1] 873-49-4[8] 10292-67-8[9]
Molecular Formula CoH7ClI3[1] CoH10[8] CoHsClI[9]
Molecular Weight 221.51 g/mol [1] 118.18 g/mol [8] 152.62 g/mol [9]
Boiling Point Not Available[1] 172-173 °C Not Available
Melting Point Not Available[1] -36 °C Not Available
Density Not Available[1] 0.941 g/mL Not Available
Solubility Not Available[1] Insoluble in water Not Available

Experimental Protocols

The following is a hypothetical protocol for the synthesis of a related
dichlorocyclopropylbenzene, which could be a precursor to the title compound. This is for
illustrative purposes only and has not been experimentally validated for this specific compound.

Hypothetical Synthesis of (2,2-Dichlorocyclopropyl)benzene

This procedure is based on the dichlorocyclopropanation of styrene using chloroform and a
strong base.

Materials:

e Styrene

e Chloroform (CHCIs)

e 50% Sodium hydroxide solution (NaOH)

o Benzyltriethylammonium chloride (phase transfer catalyst)

e Dichloromethane (CH2Cl2)
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Anhydrous magnesium sulfate (MgSQOa)

Deionized water

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a condenser, combine styrene and benzyltriethylammonium chloride in dichloromethane.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add the 50% sodium hydroxide solution via the dropping funnel while vigorously
stirring the mixture.

After the addition of NaOH, slowly add chloroform from the dropping funnel, maintaining the
temperature below 10 °C.

After the chloroform addition is complete, allow the reaction to warm to room temperature
and stir for an additional 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding deionized water.
Separate the organic layer. Extract the aqueous layer with dichloromethane.
Combine the organic layers and wash with deionized water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.

Troubleshooting Guides

Issue: Low or no product yield in cyclopropanation
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Possible Cause

Suggested Solution

Inefficient stirring

Ensure vigorous mechanical stirring to facilitate

phase transfer catalysis.

Base is not concentrated enough

Use a freshly prepared 50% NaOH solution.

Reaction temperature is too high

Maintain the temperature at 0-5 °C during the

addition of reagents.

Decomposition of the carbene intermediate

Ensure slow addition of chloroform to the

reaction mixture.

Inactive phase transfer catalyst

Use a fresh, high-purity catalyst.

Issue: Formation of multiple byproducts

Possible Cause

Suggested Solution

Side reactions of the carbene

Ensure the reaction is run at a low temperature

and that the chloroform is added slowly.

Polymerization of styrene

Use fresh, inhibitor-free styrene.

Impure starting materials

Purify starting materials before use.

Visualizations
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Reaction Setup

Combine styrene, phase transfer catalyst, and CH2CI2

;

Cool to 0-5 °C

Reaction

Slowly add 50% NaOH solution

l

Slowly add chloroform

l

Stir at room temperature for 12-16h

Workup
y

Quench with water

;

Separate layers and extract aqueous phase

;

Wash and dry organic phase

;

Concentrate under reduced pressure

Purification

Column chromatography
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Collect in Non-Halogenated Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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